Cas no 3682-14-2 (4-Aminophthalhydrazide)
4-Aminophthalhydrazide is a heterocyclic organic compound primarily utilized as a chemiluminescent reagent in analytical chemistry. Its key advantage lies in its high sensitivity and stability as a luminophore, making it particularly valuable in chemiluminescence-based detection methods, such as HPLC and immunoassays. The compound’s amine group enhances its reactivity, allowing for efficient derivatization with target analytes. Additionally, it exhibits strong emission intensity under oxidative conditions, enabling low-concentration detection in biological and environmental samples. Its well-defined chemical properties and compatibility with aqueous systems further contribute to its reliability in quantitative and qualitative analyses. These characteristics make 4-aminophthalhydrazide a preferred choice for applications requiring precise luminescent signaling.
4-Aminophthalhydrazide structure
Product Name:4-Aminophthalhydrazide
CAS No:3682-14-2
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD00010560
CID:44397
PubChem ID:87563134
Update Time:2025-10-29
4-Aminophthalhydrazide Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-2,3-dihydrophthalazine-1,4-dione
- 6-Amino-2,3-dihydro-1,4-phthalazinedione
- Isoluminol
- Isoluminol [Chemiluminescence reagent]
- 4-AMINOPHTHALHYDRAZIDE
- (1,2,3,4-tetrahydro-1,4-dioxo-6-phthalazinyl)amine
- 4-AMINOPHTHALHY
- 4-AMINOPHTHALHYDRAZIDE MONOHYDRATE
- 4-Aminophthaloylhydrazine
- 4-Amino-phthalsaeure-hydrazid
- 6-Amino-2,3-dihydro-1,4-phthal
- 6-Amino-2,3-dihydro-1,4-phthalazinedione,Isoluminol
- 6-amino-2,3-dihydro-phthalazine-1,4-dione
- NSC 13567
- BDBM50125767
- NS00070453
- CS-W017373
- MFCD00010560
- SY057321
- AS-19110
- DB02041
- FT-0617600
- 6-amino-phthalazine-1,4-diol
- 7-Amino-4-hydroxyphthalazin-1(2H)-one
- HY-W016657
- SMR001547813
- AE-562/42999240
- AKOS024374898
- AC-33250
- TD8096
- 1enu
- HMS3086N23
- 3682-14-2
- DTXSID70958029
- NSC13567
- Q27093128
- UNII-5ID1912ANA
- Iso-luminol
- NSC-13567
- 5ID1912ANA
- SCHEMBL28009
- CHEMBL14882
- A823382
- 6-Amino-2,3-dihydro-1,4-phthalazinedione #
- 6-aminophthalazine-1,4-diol
- 1,4-Phthalazinedione, 6-amino-2,3-dihydro-
- MLS002638327
- AKOS015916424
- DB-049010
- A5300
- 7-Amino-4-hydroxy-1(2H)-phthalazinone; 4-Luminol; 6-Amino-2,3-dihydro-1,4-phthalazinedione; Isoluminol; NSC 13567;
- 6-amino-1,2,3,4-tetrahydrophthalazine-1,4-dione
- 4-Aminophthalhydrazide
-
- MDL： MFCD00010560
- Inchi： 1S/C8H7N3O2/c9-4-1-2-5-6(3-4)8(13)11-10-7(5)12/h1-3H,9H2,(H,10,12)(H,11,13)
- InChI Key： HUDPLKWXRLNSPC-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C=CC=2C(NN1)=O)N
- BRN： 164804
Computed Properties
- Exact Mass: 177.05400
- Monoisotopic Mass: 177.053826
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 37
- XLogP3: nothing
- Topological Polar Surface Area: 84.2
Experimental Properties
- Density: 1.433
- Melting Point: 300 ºC
- Boiling Point: 633°C at 760 mmHg
- Flash Point: 336.7°C
- Solubility: Soluble in ammonium hydroxide, sodium carbonate or other base.
- PSA: 91.74000
- LogP: 0.37980
- Sensitiveness: Air Sensitive
4-Aminophthalhydrazide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：10-23
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
4-Aminophthalhydrazide Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Aminophthalhydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A627708-50mg |
4-Aminophthalhydrazide |
3682-14-2 | 50mg |
$ 52.00 | 2023-04-19 | ||
| TRC | A627708-100mg |
4-Aminophthalhydrazide |
3682-14-2 | 100mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A627708-500mg |
4-Aminophthalhydrazide |
3682-14-2 | 500mg |
$ 115.00 | 2023-04-19 | ||
| Chemenu | CM252529-5g |
6-Amino-2,3-dihydrophthalazine-1,4-dione |
3682-14-2 | 98% | 5g |
$149 | 2021-08-04 | |
| Chemenu | CM252529-10g |
6-Amino-2,3-dihydrophthalazine-1,4-dione |
3682-14-2 | 98% | 10g |
$252 | 2021-08-04 | |
| Chemenu | CM252529-25g |
6-Amino-2,3-dihydrophthalazine-1,4-dione |
3682-14-2 | 98% | 25g |
$548 | 2021-08-04 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | A8264-1G |
4-Aminophthalhydrazide |
3682-14-2 | 1G |
￥1464.48 | 2022-02-23 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | A8264-5G |
4-Aminophthalhydrazide |
3682-14-2 | 5G |
￥5611.58 | 2022-02-23 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | A8264-10G |
4-Aminophthalhydrazide |
3682-14-2 | 10G |
￥8773.32 | 2022-02-23 | ||
| Alichem | A019150175-5g |
6-Amino-2,3-dihydrophthalazine-1,4-dione |
3682-14-2 | 98% | 5g |
$156.22 | 2023-09-02 |
4-Aminophthalhydrazide Suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
(CAS:3682-14-2)4-Aminophthalhydrazide (Isoluminol)
Order Number:AC080
Stock Status:in Stock
Quantity:25kg
Purity:98%
Pricing Information Last Updated:Monday, 18 August 2025 09:27
Price ($):discuss personally
Email:mera.z@nitrobenzenechemical.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3682-14-2)4-Aminophthalhydrazide
Order Number:LE5538
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3682-14-2)4-Aminophthalhydrazide
Order Number:sfd560
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
4-Aminophthalhydrazide Related Literature
-
Caifeng Ding,Hui Li,Xiangling Li,Shusheng Zhang Chem. Commun. 2010 46 7990
-
Robert Edwards,Alan Townshend,Barry Stoddart Analyst 1995 120 117
-
Wen Shen,Yuqi Yu,Jiangnan Shu,Hua Cui Chem. Commun. 2012 48 2894
-
Jiangnan Shu,Wei Wang,Hua Cui Chem. Commun. 2015 51 11366
-
Xiaoru Zhang,Yingshu Guo,Mingshuai Liu,Shusheng Zhang RSC Adv. 2013 3 2846
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